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Compound of Interest

Compound Name: Trihydro(trimethylamine)aluminium

Cat. No.: B099812 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe and effective

handling of the air-sensitive reagent, trihydro(trimethylamine)aluminium. Adherence to these

guidelines is critical to ensure personnel safety and maintain the integrity of the reagent.

Trihydro(trimethylamine)aluminium and similar aluminum alkyl compounds are pyrophoric,

meaning they can ignite spontaneously on contact with air or moisture.[1][2] Therefore, all

manipulations must be carried out under an inert atmosphere.

Properties of Trihydro(trimethylamine)aluminium
A summary of the known physical and chemical properties of

trihydro(trimethylamine)aluminium is provided below. This information is essential for its

safe handling and use in chemical reactions.
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Property Value Reference

Chemical Formula C3H12AlN [3]

Molecular Weight 89.118 g/mol [3]

Appearance Solid [4]

Melting Point 76 °C [4]

Boiling Point 20 °C at 2 mm Hg [4]

CAS Number 16842-00-5 [3]

Hazards
Pyrophoric, Reacts violently

with water, Ignites in moist air
[3]

Laboratory Setup for Handling Air-Sensitive
Reagents
The manipulation of trihydro(trimethylamine)aluminium requires specialized equipment to

maintain an inert atmosphere, typically using nitrogen or argon gas.[5] The two primary setups

for handling such sensitive reagents are a glovebox or a Schlenk line.[6]

Glovebox: A glovebox is a sealed container with a controlled inert atmosphere.[7] It allows for

the direct manipulation of reagents in an air-free environment and is the preferred method for

handling solid pyrophoric materials.[8] The glovebox should be equipped with an

antechamber to transfer materials in and out without compromising the internal atmosphere.

[9]

Schlenk Line: A Schlenk line is a dual-manifold system that provides both a vacuum and a

source of inert gas.[10][11] This setup is commonly used for performing reactions with air-

sensitive compounds and allows for the transfer of liquids and solutions via cannula or

syringe.[10]

All glassware used for handling air-sensitive reagents must be thoroughly dried to remove any

adsorbed moisture.[12] This is typically achieved by oven-drying overnight at 125°C or for at

least 4 hours at 140°C and then cooling under an inert atmosphere.[12][13]
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Experimental Protocols
The following protocols outline the fundamental techniques for the safe handling and transfer of

trihydro(trimethylamine)aluminium.

General Safety Precautions
Always wear appropriate personal protective equipment (PPE), including a flame-resistant

lab coat, safety goggles, a face shield, and gloves (nitrile gloves underneath neoprene

gloves are recommended).[1][14]

Never work alone when handling pyrophoric reagents.[1]

Ensure that a Class D fire extinguisher or powdered lime/sand is readily available.[1][8]

Keep the work area free of flammable materials and clutter.[14]

All manipulations should be performed in a certified chemical fume hood or a glovebox.[2]

[15]

Protocol for Transferring Solid
Trihydro(trimethylamine)aluminium in a Glovebox
This is the recommended method for handling the solid reagent.

Preparation: Move all necessary and dried glassware, spatulas, and weighing containers into

the glovebox antechamber. Cycle the antechamber between vacuum and inert gas at least

three times to remove air and moisture before transferring the items into the main chamber.

[11]

Weighing: Inside the glovebox, carefully open the container of

trihydro(trimethylamine)aluminium. Using a clean, dry spatula, weigh the desired amount

of the solid into a tared Schlenk flask or other suitable reaction vessel.

Sealing: Securely seal the reaction vessel with a greased ground-glass stopper or a septum

before removing it from the glovebox.[11] Also, ensure the main reagent container is properly

sealed.
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Removal from Glovebox: Transfer the sealed reaction vessel and any other items back to the

antechamber, close the inner door, and then remove them from the antechamber. Do not

evacuate the antechamber when exiting with a sealed flask.[11]

Protocol for Transferring a Solution of
Trihydro(trimethylamine)aluminium using a Schlenk
Line
If the reagent is in solution, it can be transferred using syringe or cannula techniques on a

Schlenk line.

System Preparation: Assemble the dry reaction glassware and connect it to the Schlenk line.

Evacuate the glassware under vacuum and then backfill with inert gas. Repeat this cycle

three times to ensure an inert atmosphere.[16]

Syringe Transfer (for small volumes):

Purge a dry syringe with inert gas by drawing and expelling the gas at least 10 times.[13]

Puncture the septum of the reagent bottle with the syringe needle and then with a needle

connected to the inert gas line to maintain positive pressure.

Slowly withdraw the desired volume of the reagent solution.

Withdraw the syringe and quickly insert it into the septum of the reaction flask, which is

under a positive pressure of inert gas.

Inject the solution into the reaction flask.

Cannula Transfer (for larger volumes):

Ensure both the reagent vessel and the receiving reaction flask are under a positive

pressure of inert gas, vented through a bubbler.[8]

Insert one end of a double-tipped needle (cannula) through the septum of the reagent

vessel, ensuring the tip is below the liquid level.
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Insert the other end of the cannula through the septum of the receiving flask.

To initiate the transfer, slightly increase the inert gas pressure in the reagent vessel or

slightly decrease it in the receiving flask by briefly opening it to the vacuum manifold (with

extreme care).[9]

Once the transfer is complete, remove the cannula from the receiving flask first, and then

from the reagent vessel.

Experimental Workflow and Logic Diagrams
The following diagrams illustrate the key workflows for handling air-sensitive

trihydro(trimethylamine)aluminium.

Caption: Workflow for handling solid trihydro(trimethylamine)aluminium using a glovebox.

Caption: Workflow for transferring a solution via cannula using a Schlenk line.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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